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Compound of Interest

Compound Name: Silver picrate

Cat. No.: B086978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the significant hazards associated with

silver picrate (CAS No. 146-84-9) and outlines detailed safety precautions for its handling,

storage, and disposal. Due to its extreme sensitivity and explosive nature, silver picrate must

be handled only by trained personnel with a thorough understanding of its properties and under

strict safety protocols.

Hazard Identification and Classification
Silver picrate is a highly hazardous material, primarily classified as a flammable and explosive

solid.[1] When dry, it is extremely sensitive to heat, shock, friction, and flame, posing a severe

explosion risk.[1][2][3][4] The wetted form, typically containing not less than 30% water by

mass, is significantly desensitized and safer for transport and handling, though it must still be

treated as an explosive.[2][3][4] It is also toxic if inhaled or ingested and can cause irritation to

the skin, eyes, and respiratory system.[1][2][5]

GHS Hazard Statements:

Explosive: Risk of explosion by shock, friction, fire, or other sources of ignition.

Flammable Solid: May ignite by heat, sparks, or flame.[1]

Acute Toxicity: Toxic if swallowed or in contact with skin.[6]
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Irritant: Causes skin, eye, and respiratory irritation.[1][2]

Physicochemical and Exposure Data
Quantitative data for silver picrate is summarized below. Personnel must be aware of the

workplace exposure limits for soluble silver compounds.

Table 1: Physicochemical Properties of Silver Picrate

Property Value Source(s)

Chemical Formula C₆H₂AgN₃O₇ [6][7]

Molecular Weight 335.96 g/mol [3][6]

Appearance

Yellow powder or crystalline

material; turns brown on

heating or exposure to light.

Shipped as a wetted paste.

[1]

Density 1.856 g/cm³ [2][6]

Boiling Point
303.6°C at 760 mmHg

(Decomposes)
[2][6]

Flash Point 133.9°C [2][6]

Water Solubility Soluble in ~50 parts water. [2][6]

Other Solubilities

Slightly soluble in alcohol and

acetone; insoluble in

chloroform and ether.

[2][6]

Table 2: Workplace Exposure Limits (for Soluble Silver Compounds)
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Organization Limit Type Value

OSHA PEL (8-hr TWA) 0.01 mg/m³

NIOSH REL (10-hr TWA) 0.01 mg/m³

ACGIH TLV (8-hr TWA) 0.01 mg/m³

All data sourced from NJDOH Hazardous Substance Fact Sheet.[1]

Experimental Protocols and Sensitivity
Due to the extreme hazards, detailed experimental protocols for silver picrate are not

published for general access. Instead, the principles of standard sensitivity tests for energetic

materials are described. These tests must only be conducted in specialized facilities by

explosives experts.

Principles of Impact Sensitivity Testing (e.g., BAM
Fallhammer)
Impact sensitivity is determined by subjecting a small sample of the material to a controlled

impact from a falling weight. The operator records whether a reaction (e.g., detonation, smoke,

sound) occurs. The test is repeated at various drop heights to determine the energy level at

which there is a 50% probability of initiation. For silver picrate, this value is exceptionally low,

especially when dry.

Principles of Friction Sensitivity Testing (e.g., BAM
Friction Apparatus)
Friction sensitivity is assessed by subjecting the material to a defined frictional force. A sample

is placed on a porcelain plate, and a weighted porcelain pin is drawn across it. The test
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determines the load at which a reaction occurs. Dry silver picrate is known to be highly

sensitive to friction.[1]

Principles of Thermal Sensitivity Testing (e.g.,
Differential Scanning Calorimetry)
Thermal sensitivity is evaluated by heating a sample at a controlled rate to determine its

decomposition temperature and the energy released. This data helps define safe temperature

limits for handling and storage. Silver picrate decomposes violently upon heating.[7]

Safe Handling and Storage Workflow
A systematic approach is mandatory for handling silver picrate. The logical workflow from

acquisition to disposal is critical for ensuring safety.
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Safe Handling Workflow for Silver Picrate

Planning & Preparation

Execution

Post-Experiment

1. Comprehensive Risk Assessment

2. Review SDS & Literature

3. Develop Standard Operating Procedure (SOP)

4. Personnel Training & Verification

5. Acquire Minimum Quantity (Wetted)

6. Log & Store Correctly
(Cool, Ventilated, Away from Incompatibles)

7. Handle in Designated Area
(Fume Hood, Grounded Equipment, Non-Sparking Tools)

Required PPE:
- Flame-Resistant Lab Coat
- Chemical Splash Goggles

- Face Shield
- Impermeable Gloves

8. Decontaminate Work Area & Equipment

9. Dispose as Hazardous Waste
(Keep wetted, follow EPA/Local regulations)

Click to download full resolution via product page

Caption: Logical workflow for the safe management of silver picrate.
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Toxicity Pathway: Uncoupling of Oxidative
Phosphorylation
The toxicity of the picrate anion is primarily due to its function as an uncoupler of oxidative

phosphorylation in mitochondria.[4][8] This process disrupts the cell's ability to generate ATP,

the primary molecule for storing and transferring energy.

Picrate acts as a protonophore, creating a futile cycle that uncouples the ETC from ATP synthesis, releasing energy as heat.

Mitochondrion

Electron Transport Chain (ETC) Proton (H+) GradientPumps H+ out ATP Synthase ATP Production

Energy lost as Heat
Energy pathway shifts

Drives Synthesis

Picrate Anion

Transports H+ back,
dissipating gradient

Click to download full resolution via product page

Caption: Picrate uncouples oxidative phosphorylation in mitochondria.

Emergency Procedures
Spills and Leaks

Evacuate: Immediately evacuate all non-essential personnel from the area.[1]

Remove Ignition Sources: Eliminate all sparks, flames, and heat sources.[1][4][8] Use only

non-sparking tools and grounded, explosion-proof equipment for cleanup.[8]

Keep Material Wet: This is the most critical step. Gently wet the spilled material with large

amounts of water to desensitize it.[1][3] Dike large spills for later disposal.[3][4]

Ventilate: Ensure the area is well-ventilated.[1]

Cleanup: Wear full PPE. Collect and place the material in suitable, closed containers for

disposal.[8]
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Fire
Massive Fire: If a fire reaches the cargo or storage area, DO NOT fight it.[3][4] The risk of a

mass explosion is high. Immediately evacuate the area for at least 1600 meters (1 mile) in all

directions and let the fire burn.[4]

Small/Vehicle Fire: For incipient-stage fires not involving the material directly, use flooding

amounts of water, CO2, or dry chemical.[1] Use unmanned hoses from a maximum distance

if possible to cool containers.[1]

Personnel Exposure
Skin Contact: Immediately remove contaminated clothing.[1] Wash the affected skin with

large amounts of soap and water.[1][8]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air.[8] If breathing is difficult, administer oxygen. Seek

immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[8] Never give anything by

mouth to an unconscious person.[8] Seek immediate medical attention.

Decontamination and Disposal
All tools, surfaces, and equipment must be thoroughly decontaminated after use.

Silver picrate and all contaminated materials (e.g., wipes, PPE) must be disposed of as

hazardous waste.[1]

Waste material must be kept wetted in sealed containers.[1]

Contact your institution's environmental health and safety department or a licensed

hazardous waste disposal contractor for specific disposal procedures that comply with all

local, state, and federal regulations.[1] Never mix with other waste.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Information on Picric Acid – Stanford Environmental Health & Safety [ehs.stanford.edu]

2. ehs.wisc.edu [ehs.wisc.edu]

3. concordia.ca [concordia.ca]

4. Uncouplers of oxidative phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]

5. Acute toxicity, distribution, and metabolism of 2,4,6-trinitrophenol (picric acid) in Fischer
344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Picric acid - Sciencemadness Wiki [sciencemadness.org]

7. Picric acid: Understanding specific chemicals hazard - PREVOR [prevor.com]

8. Trinitrophenol: a membrane-impermeable uncoupler of oxidative phosphorylation -
PubMed [pubmed.ncbi.nlm.nih.gov]

9. Uncoupler - Wikipedia [en.wikipedia.org]
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picrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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